
In-Depth Technical Guide: Physical Properties of
CAS 351370-98-4

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Benzyl-octahydro-pyrrolo[3,4-

c]pyridine
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For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the known physical properties of

the chemical compound identified by CAS number 351370-98-4. This compound, chemically

named 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine, belongs to the pyrrolopyridine class of

bicyclic heterocyclic compounds. Derivatives of the pyrrolo[3,4-c]pyridine scaffold have

garnered significant interest in medicinal chemistry due to their diverse pharmacological

activities, including analgesic, sedative, antidiabetic, antimycobacterial, antiviral, and antitumor

properties.[1][2][3] Understanding the physical characteristics of this compound is fundamental

for its application in research and development, particularly in areas such as drug design,

formulation, and synthesis.

This document summarizes the available quantitative data, outlines general experimental

protocols for the determination of key physical properties, and provides visualizations of a

representative synthetic workflow and a potential biological signaling pathway associated with

this class of compounds.

Core Physical Properties
The physical properties of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine are essential for its

handling, characterization, and application in a laboratory setting. The available data is
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summarized in the tables below. It is important to note that some reported values, particularly

the boiling point, show discrepancies in the literature, which may be attributable to different

experimental conditions or the presence of impurities.

Table 1: Identification and Structural Information
Parameter Value

CAS Number 351370-98-4

Chemical Name 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine

Molecular Formula C₁₄H₂₀N₂

Molecular Weight 216.32 g/mol

Canonical SMILES C1CN(CC2C1CNCC2)CC3=CC=CC=C3

Table 2: Quantitative Physical Properties
Property Value Notes

Boiling Point 317.1 °C at 760 mmHg

127.3 °C Pressure not specified

Density 1.082 g/cm³

Refractive Index 1.581

Melting Point Not available

Solubility Not available

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties listed above. These protocols are based on standard laboratory techniques

and can be adapted for the specific analysis of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small sample of

an organic compound is the capillary method using a Thiele tube or a similar heating

apparatus.[4][5][6][7][8]

Apparatus:

Thiele tube or other oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Heating source (e.g., Bunsen burner or heating mantle)

Liquid for the bath (e.g., paraffin oil)

Stand and clamps

Procedure:

A small amount (a few milliliters) of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine is placed

into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is then clamped and immersed in the Thiele tube containing the heating oil.

The Thiele tube is gently heated at the side arm to ensure uniform heat distribution.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.
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When a continuous and rapid stream of bubbles emerges from the open end of the capillary

tube, the heating is stopped.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid involves using a pycnometer or, for a less precise but simpler

measurement, a graduated cylinder and a balance.[9][10][11][12][13]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Procedure:

The mass of a clean and dry graduated cylinder is accurately measured using an analytical

balance.

A known volume of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine (e.g., 10 mL) is carefully

transferred into the graduated cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by the measured volume.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used for
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identification and purity assessment. An Abbe refractometer is a common instrument for this

measurement.[14][15][16][17][18]

Apparatus:

Abbe refractometer

Constant temperature water bath (if temperature control is required)

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine are placed on the prism of the

refractometer.

The prism is closed, and the light source is adjusted to illuminate the field of view.

The control knob is turned until the boundary line between the light and dark fields is sharp

and centered in the crosshairs.

If color fringes are observed, the compensator is adjusted to eliminate them.

The refractive index is read from the instrument's scale. The temperature of the

measurement should also be recorded.

Visualizations
Generalized Synthetic Workflow
The synthesis of octahydropyrrolo[3,4-c]pyridine derivatives often involves a multi-step

process. A generalized workflow, based on synthetic strategies for related compounds, is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://physlab.org/wp-content/uploads/2016/04/Refractive_index.pdf
https://www.agilent.com/cs/library/applications/application-refractive-index-cary-5000-uv-vis-5994-0052en-us-agilent.pdf
https://www.researchgate.net/publication/292589275_An_Experimental_Method_for_Determination_of_the_Refractive_Index_of_Liquid_Samples_Using_Michelson_Interferometer
https://www.benchchem.com/product/b1321525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


depicted below.[19][20] This diagram illustrates a potential synthetic route starting from a

suitable piperidine precursor.
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Caption: Generalized synthetic workflow for 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine.

Representative Signaling Pathway
Derivatives of the pyrrolo[3,4-c]pyridine scaffold have been investigated for their potential to

modulate various biological targets. For instance, some have shown activity as inhibitors of
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enzymes involved in disease pathways. The following diagram illustrates a hypothetical

signaling pathway where a pyrrolo[3,4-c]pyridine derivative acts as an inhibitor of a kinase, a

common target in drug discovery.[1][3][21]
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Caption: Hypothetical signaling pathway inhibited by a pyrrolo[3,4-c]pyridine derivative.

Conclusion
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This technical guide provides a consolidated source of information on the physical properties of

CAS 351370-98-4, 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine. While some key experimental

data, such as melting point and solubility, are not yet publicly available, the provided

information on boiling point, density, and refractive index, along with standardized experimental

protocols, offers a solid foundation for researchers and drug development professionals. The

visualizations of a generalized synthetic workflow and a representative biological signaling

pathway highlight the potential applications and broader context of this compound class in

medicinal chemistry. Further experimental characterization is warranted to fully elucidate the

physicochemical profile of this compound and to explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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